Cas no 129306-11-2 ((7R)-5-azaspiro[2.4]heptan-7-amine)

• Product Name: (7R)-5-azaspiro[2.4]heptan-7-amine
• CAS No: 129306-11-2
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• CID: 3320686
• PubChem ID: 10313422
• Update Time: 2025-10-28

(7R)-5-azaspiro[2.4]heptan-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-AZASPIRO[2.4]HEPTAN-7-AMINE, (7R)-
• (R)-5-Azaspiro[2.4]heptan-7-amine
• (7R)-5-azaspiro[2.4]heptan-7-amine
• 129306-11-2
• SCHEMBL12458394
• starbld0019171
• CS-0436863

• Inchi： 1S/C6H12N2/c7-5-3-8-4-6(5)1-2-6/h5,8H,1-4,7H2/t5-/m0/s1
• InChI Key： VBTBUCYRQSUCCE-YFKPBYRVSA-N
• SMILES： N1C[C@@H](C2(C1)CC2)N

Computed Properties

• Exact Mass: 112.100048391Da
• Monoisotopic Mass: 112.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 175.9±8.0 ºC (760 Torr),
• Flash Point: 65.9±22.0 ºC,
• Solubility: Soluble (506 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (7R)-5-azaspiro[2.4]heptan-7-amine

Introduction to (7R)-5-azaspiro[2.4]heptan-7-amine (CAS No. 129306-11-2)

(7R)-5-azaspiro[2.4]heptan-7-amine is a meticulously crafted organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 129306-11-2, represents a fascinating example of structural complexity and potential therapeutic applications. The unique spirocyclic structure and the presence of an azacycloalkane moiety make it a subject of intense interest for researchers exploring novel molecular architectures.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The spirocyclic framework, characterized by a rigid ring system that includes both azaheterocycle and spirocarbon atoms, offers a stable scaffold for further functionalization. This structural motif has been increasingly recognized for its ability to modulate biological pathways by interacting with specific targets at the molecular level.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their unique physicochemical properties and biological activities. The stereochemistry of (7R)-5-azaspiro[2.4]heptan-7-amine is particularly noteworthy, as the (R) configuration at the chiral center can significantly influence its pharmacological profile. This stereochemical specificity is often critical in drug design, where subtle differences in molecular orientation can lead to vastly different biological outcomes.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The azacycloalkane moiety is known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and even anticancer properties. These activities are attributed to the compound's ability to interact with various biological targets, such as enzymes and receptors, thereby modulating cellular processes.

The synthesis of (7R)-5-azaspiro[2.4]heptan-7-amine presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and enantioselectivity. Advances in asymmetric synthesis techniques have made it possible to construct such complex molecules with increasing efficiency, opening doors for large-scale production and further exploration.

Recent studies have highlighted the compound's potential in drug discovery pipelines. Researchers have been exploring its derivatives as lead compounds for various therapeutic applications. For instance, modifications to the azaheterocycle or the spirocarbon atoms could enhance its binding affinity or selectivity for specific biological targets. This flexibility makes (7R)-5-azaspiro[2.4]heptan-7-amine a valuable building block for medicinal chemists.

The pharmaceutical industry has shown particular interest in spirocyclic compounds due to their perceived advantages over traditional drug molecules. These advantages include improved solubility, better bioavailability, and reduced toxicity profiles. The unique structural features of (7R)-5-azaspiro[2.4]heptan-7-amine align well with these expectations, making it a promising candidate for further development.

In addition to its pharmaceutical applications, this compound has also attracted attention from researchers working in materials science and agrochemicals. The spirocyclic structure can be leveraged to create novel materials with enhanced properties, such as increased stability or specific optical characteristics. Similarly, derivatives of this compound could serve as potent agrochemicals by targeting specific biological pathways in pests or weeds.

The future prospects for (7R)-5-azaspiro[2.4]heptan-7-amine are bright, with ongoing research aimed at uncovering new synthetic routes and expanding its therapeutic potential. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing its full potential as a pharmacological agent or material component.

In conclusion, (7R)-5-azaspiro[2.4]heptan-7-amine (CAS No. 129306-11-2) stands out as a remarkable compound with diverse applications across multiple scientific disciplines. Its unique structural features and stereochemical configuration make it an attractive candidate for drug discovery and material innovation alike. As research continues to unfold, we can expect this compound to play an increasingly significant role in advancing scientific knowledge and technological development.